Cas no 1207018-55-0 (ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate)

• Product Name: ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate
• CAS No: 1207018-55-0
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 6260305
• PubChem ID: 49676678
• Update Time: 2025-10-30

ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate
• VU0524515-1
• CCG-290317
• ethyl 4-(2-(1H-pyrrol-1-yl)thiazole-4-carboxamido)piperidine-1-carboxylate
• ethyl 4-[(2-pyrrol-1-yl-1,3-thiazole-4-carbonyl)amino]piperidine-1-carboxylate
• 1207018-55-0
• ethyl 4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amido]piperidine-1-carboxylate
• F5856-0092
• AKOS024523172

• Inchi： 1S/C16H20N4O3S/c1-2-23-16(22)20-9-5-12(6-10-20)17-14(21)13-11-24-15(18-13)19-7-3-4-8-19/h3-4,7-8,11-12H,2,5-6,9-10H2,1H3,(H,17,21)
• InChI Key： VUBQLBAUJMWGAY-UHFFFAOYSA-N
• SMILES： S1C(N2C=CC=C2)=NC(=C1)C(NC1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate

Introduction to Ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate (CAS No: 1207018-55-0)

Ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate, a compound with the CAS number 1207018-55-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a combination of pyrrole, thiazole, and piperidine moieties, makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of Ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate is characterized by its intricate arrangement of nitrogen and sulfur atoms, which contribute to its unique electronic and steric properties. These properties are essential for its interaction with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The presence of the amidopiperidine moiety enhances the molecule's solubility and bioavailability, making it an attractive candidate for oral administration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent pharmacological effects. The pyrrole ring, known for its ability to modulate enzyme activity, has been extensively studied in the context of antiviral and anticancer agents. Similarly, the thiazole scaffold is renowned for its role in antimicrobial and anti-inflammatory therapies. The integration of these motifs into a single molecule like Ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate creates a synergistic effect that could lead to the discovery of new therapeutic agents with enhanced efficacy.

The synthesis of Ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of the molecule. These techniques not only ensure high yields but also minimize unwanted byproducts, thereby improving the overall quality of the final product.

The biological activity of Ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate has been evaluated in various in vitro and in vivo models. Preliminary studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression. The molecule's ability to bind to specific protein targets has been confirmed through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights have provided valuable information for the design of more potent derivatives with improved pharmacokinetic profiles.

One of the most compelling aspects of Ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate is its versatility in drug development. The compound's unique structural features allow it to interact with multiple targets simultaneously, which is often referred to as polypharmacicity. This property can be particularly advantageous in treating complex diseases that involve multiple pathological pathways. For instance, cancer is characterized by dysregulation of numerous signaling cascades, and compounds that can modulate these pathways simultaneously may offer a more comprehensive therapeutic approach.

The potential applications of Ethyl 4-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate extend beyond oncology. Research has also explored its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The molecule's ability to cross the blood-brain barrier has been investigated through pharmacokinetic studies, which have shown promising results. These findings suggest that further exploration of this compound could lead to novel treatments for neurodegenerative conditions.

In conclusion, Ethyl 4-2-(1H-pyrrol-1-y)-l ,3 -thia z ol e -4 -am ido piper idine -l -car box yl ate (CAS No: 12070l8 -55 -0) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure and diverse biological activities make it an attractive candidate for further investigation in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative therapies for a wide range of diseases.